Cas no 2246920-37-4 (4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane is a specialized boronic ester compound used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its sterically hindered structure, featuring a 1-methylcyclopropyl substituent and a tetramethyl dioxaborolane framework, enhances stability and selectivity in transition-metal-catalyzed transformations. The compound’s rigid cyclopropyl group contributes to controlled reactivity, making it valuable for constructing complex molecular architectures. It is typically employed under inert conditions due to its sensitivity to moisture and oxygen. This reagent is particularly useful in pharmaceutical and agrochemical research, where precise functionalization of organic scaffolds is required. Proper handling and storage under anhydrous conditions are recommended to maintain its efficacy.
4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane structure
2246920-37-4 structure
Product Name:4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane
CAS No:2246920-37-4
MF:C13H23BO2
MW:222.131524324417
CID:5463320
PubChem ID:133629113
Update Time:2025-08-05

4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • Z2327672549
    • 4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop-1-en-1-yl]-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-[2-(1-methylcyclopropyl)prop -1-en-1-yl]-1,3,2-dioxaborolane
    • 4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane
    • Inchi: 1S/C13H23BO2/c1-10(13(6)7-8-13)9-14-15-11(2,3)12(4,5)16-14/h9H,7-8H2,1-6H3/b10-9-
    • InChI Key: SOGQWDABGIVVSD-KTKRTIGZSA-N
    • SMILES: O1B(/C=C(/C)\C2(C)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 222.1791101 g/mol
  • Monoisotopic Mass: 222.1791101 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 222.13
  • Topological Polar Surface Area: 18.5

4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3273833-1g
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Enamine
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Enamine
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4,4,5,5-tetramethyl-2-2-(1-methylcyclopropyl)prop-1-en-1-yl-1,3,2-dioxaborolane Related Literature

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